N-1H-indazol-5-yl-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(1H-indazol-5-yl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H12N4O4/c20-15(9-23-14-4-2-1-3-13(14)19(21)22)17-11-5-6-12-10(7-11)8-16-18-12/h1-8H,9H2,(H,16,18)(H,17,20)
• InChI Key: KTXGNFDLKBMPSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=CC3=C(C=C2)NN=C3
• Molecular Formula: C15H12N4O4
• Molecular Weight: 312.28 g/mol

Description

N-1H-indazol-5-yl-2-(2-nitrophenoxy)acetamide is a synthetic compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound belongs to the class of indazole derivatives and has shown promising results in biological and medicinal studies.

Scientific Research Applications

N-1H-indazol-5-yl-2-(2-nitrophenoxy)acetamide has shown potential applications in various scientific fields. In medicinal chemistry, it has been studied for its anticancer properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been studied for its anti-inflammatory properties. In addition, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-1H-indazol-5-yl-2-(2-nitrophenoxy)acetamide is not fully understood. However, studies have suggested that it inhibits the activity of certain enzymes and signaling pathways that are involved in cell proliferation and survival. This compound has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
N-1H-indazol-5-yl-2-(2-nitrophenoxy)acetamide has been shown to have various biochemical and physiological effects. In cancer cells, it inhibits cell proliferation and induces apoptosis. It also reduces inflammation by inhibiting the activity of certain enzymes and signaling pathways. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-1H-indazol-5-yl-2-(2-nitrophenoxy)acetamide in lab experiments is its potential for use in the development of new anticancer and anti-inflammatory drugs. It has also shown promise in the treatment of neurological disorders. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-1H-indazol-5-yl-2-(2-nitrophenoxy)acetamide. One direction is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another direction is the investigation of its potential use in combination with other drugs for the treatment of cancer and other diseases. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.